4-(2-Methylprop-2-en-1-yl)piperidin-4-ol
CAS No.:
Cat. No.: VC13633293
Molecular Formula: C9H17NO
Molecular Weight: 155.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C9H17NO |
|---|---|
| Molecular Weight | 155.24 g/mol |
| IUPAC Name | 4-(2-methylprop-2-enyl)piperidin-4-ol |
| Standard InChI | InChI=1S/C9H17NO/c1-8(2)7-9(11)3-5-10-6-4-9/h10-11H,1,3-7H2,2H3 |
| Standard InChI Key | VBKKVCAEESABGV-UHFFFAOYSA-N |
| SMILES | CC(=C)CC1(CCNCC1)O |
| Canonical SMILES | CC(=C)CC1(CCNCC1)O |
Introduction
4-(2-Methylprop-2-en-1-yl)piperidin-4-ol is a chemical compound that belongs to the piperidine class, a group of heterocyclic compounds widely used in pharmaceuticals due to their diverse biological activities. This compound is specifically noted for its structural features, which include a piperidine ring and a 2-methylprop-2-en-1-yl side chain. The hydrochloride salt of this compound, 4-(2-Methylprop-2-en-1-yl)piperidin-4-ol HCl, has been documented with specific chemical properties .
Chemical Identifiers
-
PubChem CID: 123241473 (parent compound)
-
InChI: InChI=1S/C9H17NO/c1-8(2)7-9(11)3-5-10-6-4-9/h10-11H,1,3-7H2,2H3
-
InChIKey: Not specified for the parent compound, but for the hydrochloride salt, it is ZLDJNBSUBVIDJR-UHFFFAOYSA-N
SMILES
-
SMILES for the Parent Compound: CC(=C)CC1(CCNCC1)O
Synthesis and Related Compounds
The synthesis of piperidine derivatives often involves reactions that form the piperidine ring or modify existing side chains. For 4-(2-Methylprop-2-en-1-yl)piperidin-4-ol, synthesis details are not explicitly mentioned in available literature, but related compounds like 1-ethyl-4-(2-methylprop-2-en-1-yl)piperidin-4-ol suggest that alkylation reactions could be involved in forming such derivatives .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume